Cas no 1871068-47-1 (N-(1-Cyanobutyl)-5-pyrimidinecarboxamide)
N-(1-Cyanobutyl)-5-pyrimidinecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-Cyanobutyl)pyrimidine-5-carboxamide
- 1871068-47-1
- EN300-9792234
- Z1679995846
- N-(1-Cyanobutyl)-5-pyrimidinecarboxamide
-
- Inchi: 1S/C10H12N4O/c1-2-3-9(4-11)14-10(15)8-5-12-7-13-6-8/h5-7,9H,2-3H2,1H3,(H,14,15)
- InChI Key: XOOFWCNSSJMYSA-UHFFFAOYSA-N
- SMILES: C1=NC=C(C(NC(C#N)CCC)=O)C=N1
Computed Properties
- Exact Mass: 204.10111102g/mol
- Monoisotopic Mass: 204.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 78.7Ų
Experimental Properties
- Density: 1.160±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 461.3±25.0 °C(Predicted)
- pka: 11.04±0.46(Predicted)
N-(1-Cyanobutyl)-5-pyrimidinecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-9792234-0.05g |
N-(1-cyanobutyl)pyrimidine-5-carboxamide |
1871068-47-1 | 95.0% | 0.05g |
$707.0 | 2025-02-21 | |
| Enamine | EN300-9792234-0.1g |
N-(1-cyanobutyl)pyrimidine-5-carboxamide |
1871068-47-1 | 95.0% | 0.1g |
$741.0 | 2025-02-21 | |
| Enamine | EN300-9792234-0.25g |
N-(1-cyanobutyl)pyrimidine-5-carboxamide |
1871068-47-1 | 95.0% | 0.25g |
$774.0 | 2025-02-21 | |
| Enamine | EN300-9792234-0.5g |
N-(1-cyanobutyl)pyrimidine-5-carboxamide |
1871068-47-1 | 95.0% | 0.5g |
$809.0 | 2025-02-21 | |
| Enamine | EN300-9792234-1.0g |
N-(1-cyanobutyl)pyrimidine-5-carboxamide |
1871068-47-1 | 95.0% | 1.0g |
$842.0 | 2025-02-21 | |
| Enamine | EN300-9792234-2.5g |
N-(1-cyanobutyl)pyrimidine-5-carboxamide |
1871068-47-1 | 95.0% | 2.5g |
$1650.0 | 2025-02-21 | |
| Enamine | EN300-9792234-5.0g |
N-(1-cyanobutyl)pyrimidine-5-carboxamide |
1871068-47-1 | 95.0% | 5.0g |
$2443.0 | 2025-02-21 | |
| Enamine | EN300-9792234-10.0g |
N-(1-cyanobutyl)pyrimidine-5-carboxamide |
1871068-47-1 | 95.0% | 10.0g |
$3622.0 | 2025-02-21 |
N-(1-Cyanobutyl)-5-pyrimidinecarboxamide Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on N-(1-Cyanobutyl)-5-pyrimidinecarboxamide
Professional Introduction to N-(1-Cyanobutyl)-5-pyrimidinecarboxamide (CAS No. 1871068-47-1)
N-(1-Cyanobutyl)-5-pyrimidinecarboxamide, a compound with the chemical identifier CAS No. 1871068-47-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.
The molecular structure of N-(1-Cyanobutyl)-5-pyrimidinecarboxamide consists of a pyrimidine core, which is a heterocyclic aromatic compound known for its biological activity, linked to a cyanobutyl group and a carboxamide moiety. This configuration imparts specific chemical and pharmacological attributes that make it a valuable candidate for further investigation.
In the realm of contemporary pharmaceutical research, the significance of heterocyclic compounds cannot be overstated. Pyrimidine derivatives, in particular, have been extensively studied for their role in various biological processes and their potential as therapeutic agents. The introduction of functional groups such as the cyanobutyl and carboxamide units into the pyrimidine scaffold enhances its pharmacological profile, making it more suitable for targeted drug delivery and interaction with biological targets.
Recent studies have highlighted the importance of N-(1-Cyanobutyl)-5-pyrimidinecarboxamide in the development of novel therapeutic strategies. Its unique chemical properties allow it to interact with biological systems in ways that other compounds may not. For instance, the presence of the cyanobutyl group facilitates hydrophobic interactions, while the carboxamide moiety can participate in hydrogen bonding, both of which are crucial for drug-receptor binding.
One of the most promising applications of this compound is in the field of oncology. Researchers have observed that pyrimidine derivatives can exhibit significant anti-cancer properties by inhibiting key enzymes involved in tumor growth and proliferation. The specific arrangement of atoms in N-(1-Cyanobutyl)-5-pyrimidinecarboxamide suggests that it may be particularly effective in disrupting cancer cell pathways without harming healthy cells.
Furthermore, the compound has shown potential in treating inflammatory diseases. Inflammation is a hallmark of many chronic conditions, including arthritis and autoimmune disorders. The ability of N-(1-Cyanobutyl)-5-pyrimidinecarboxamide to modulate inflammatory responses has been demonstrated in preclinical studies, indicating its therapeutic value in these contexts.
The synthesis of N-(1-Cyanobutyl)-5-pyrimidinecarboxamide involves a series of well-defined chemical reactions that highlight the expertise required to produce such complex molecules. The process typically begins with the preparation of a pyrimidine intermediate, followed by functionalization with the cyanobutyl group and subsequent formation of the carboxamide linkage. Each step must be carefully controlled to ensure high yield and purity, which are critical for pharmaceutical applications.
Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in characterizing the structure and purity of N-(1-Cyanobutyl)-5-pyrimidinecarboxamide. These methods provide detailed information about the molecular environment, helping researchers to understand how the compound interacts with biological systems.
The pharmacokinetic properties of N-(1-Cyanobutyl)-5-pyrimidinecarboxamide are also under investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its efficacy and safety profile. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further clinical development.
In conclusion, N-(1-Cyanobutyl)-5-pyrimidinecarboxamide (CAS No. 1871068-47-1) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional properties make it a valuable tool for researchers exploring new therapeutic strategies across various medical disciplines. As ongoing studies continue to uncover its potential applications, this compound is poised to play an important role in future medical treatments.
1871068-47-1 (N-(1-Cyanobutyl)-5-pyrimidinecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)